Cas no 1692950-73-4 (6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine)

• Product Name: 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine
• CAS No: 1692950-73-4
• MF: C₈H₁₃N₅
• MW: 179.222320318222
• CID: 5697360
• PubChem ID: 106759243
• Update Time: 2025-06-08

6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine
• 1692950-73-4
• EN300-1119073
• 2-Pyrimidinamine, 1,4,5,6-tetrahydro-6-(1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C8H13N5/c1-13-7(3-5-11-13)6-2-4-10-8(9)12-6/h3,5-6H,2,4H2,1H3,(H3,9,10,12)
• InChI Key： LJYIYFKZLRYWHS-UHFFFAOYSA-N
• SMILES： N1C(N)=NCCC1C1=CC=NN1C

Computed Properties

• Exact Mass: 179.11709544g/mol
• Monoisotopic Mass: 179.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 367.0±52.0 °C(Predicted)
• pka: 13.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine

Recent Advances in the Study of 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine (CAS: 1692950-73-4)

The compound 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine (CAS: 1692950-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazole and tetrahydropyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine, highlighting its efficient production via a multi-step reaction involving condensation and cyclization. The study emphasized the compound's high yield and purity, making it a viable candidate for large-scale pharmaceutical applications. Additionally, the research identified key intermediates and optimized reaction conditions, which could facilitate further industrial-scale production.

Pharmacological investigations have revealed that 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine exhibits notable activity as a kinase inhibitor. A preclinical study demonstrated its efficacy in targeting specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. The compound's selectivity and low toxicity profile were particularly emphasized, positioning it as a promising candidate for further clinical development.

In the context of drug discovery, molecular docking studies have provided insights into the binding mechanisms of 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine with various biological targets. Computational analyses indicate strong interactions with active sites of target proteins, supporting its potential as a scaffold for designing novel therapeutics. Researchers are now exploring derivatives of this compound to enhance its pharmacokinetic properties and therapeutic efficacy.

Despite these advancements, challenges remain in the clinical translation of 6-(1-Methyl-1H-pyrazol-5-yl)-1,4,5,6-tetrahydropyrimidin-2-amine. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.